Cas no 2228498-06-2 (3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine)
3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine
- 3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine
- 2228498-06-2
- EN300-1727046
-
- Inchi: 1S/C9H7N5O/c10-8-3-6(13-15-8)7-4-12-9-5-11-1-2-14(7)9/h1-5H,10H2
- InChI Key: VEBMKRYTOWPRDH-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2=CN=C3C=NC=CN23)=N1)N
Computed Properties
- Exact Mass: 201.06505986g/mol
- Monoisotopic Mass: 201.06505986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 82.2Ų
3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727046-0.05g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1727046-0.1g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1727046-0.25g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1727046-0.5g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1727046-1.0g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1727046-2.5g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1727046-5.0g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1727046-10.0g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1727046-1g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1727046-5g |
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine |
2228498-06-2 | 5g |
$4349.0 | 2023-09-20 |
3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine
Comprehensive Overview of 3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine (CAS No. 2228498-06-2): Properties, Applications, and Research Insights
3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine (CAS No. 2228498-06-2) is a heterocyclic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The molecule combines an imidazo[1,2-a]pyrazine core with an oxazol-5-amine moiety, offering versatile reactivity and potential bioactivity. Researchers are particularly interested in its role as a scaffold for kinase inhibitors and GPCR modulators, aligning with current trends in targeted drug discovery.
In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and cancer immunotherapy. This compound’s imidazo[1,2-a]pyrazine segment is structurally analogous to purines, enabling interactions with ATP-binding sites in enzymes—a hotspot for drug design. Its oxazol-5-amine group further enhances solubility and hydrogen-bonding capacity, critical for oral bioavailability, a key focus in modern pharmacokinetic optimization.
Synthetic routes to CAS 2228498-06-2 often involve multicomponent reactions or Pd-catalyzed cross-coupling, reflecting the broader shift toward green chemistry and atom-economical synthesis. Analytical characterization typically employs LC-MS and NMR spectroscopy, with computational studies (DFT calculations) predicting its electronic properties and binding affinities. Such methodologies address the growing industry emphasis on AI-driven molecular modeling.
Beyond pharmaceuticals, this compound’s agrochemical potential is being explored, particularly in pest resistance management. Its heterocyclic architecture may interfere with insect nicotinic receptors, a strategy aligned with sustainable agriculture trends. Patent analyses reveal its inclusion in formulations targeting crop protection, resonating with global concerns over food security.
Environmental and regulatory profiles of 3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine are under scrutiny, as REACH compliance and green chemistry metrics gain prominence. Researchers emphasize degradation pathways and ecotoxicology studies, responding to public demand for eco-friendly chemicals. These aspects are frequently queried in scientific databases and industry forums.
In conclusion, CAS 2228498-06-2 exemplifies the intersection of medicinal chemistry and materials science. Its dual applicability in drug development and agrochemical innovation positions it as a compound of enduring relevance, mirroring today’s interdisciplinary research paradigms. Ongoing studies will likely uncover further utilities, particularly in neurological disorders and plant biotechnology.
2228498-06-2 (3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)